Cas no 2003029-54-5 (5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 2003029-54-5
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5934231
• PubChem ID: 165520985
• Update Time: 2025-10-29

5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde
• EN300-1292905
• 2003029-54-5

• Inchi： 1S/C11H12N2OS/c1-2-3-9-6-12-13(7-9)11-5-4-10(8-14)15-11/h4-8H,2-3H2,1H3
• InChI Key： PQYNNGWULKXGTO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1C=C(C=N1)CCC

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde

Introduction to 5-(4-Propyl-1H-Pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2003029-54-5)

5-(4-Propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde, with the CAS number 2003029-54-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiophene core and a propyl-substituted pyrazole moiety, which contribute to its distinct properties and reactivity.

The molecular formula of 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde is C₁₃H₁₃N₃O, and it has a molecular weight of approximately 231.26 g/mol. The compound's structure consists of a thiophene ring fused with a pyrazole ring, which is further substituted with a propyl group and a formyl group. This combination of functional groups imparts the molecule with a range of chemical and physical properties that make it an attractive candidate for various applications.

In the realm of medicinal chemistry, 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against the enzyme cyclooxygenase (COX), which is involved in the inflammatory response. This finding suggests that 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde could be a valuable starting point for the development of anti-inflammatory drugs.

Beyond its potential in drug discovery, 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde has also been explored for its use in materials science. The thiophene and pyrazole moieties are known to confer excellent electronic and optical properties, making this compound suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials (2020) reported that derivatives of this compound exhibit high electron mobility and stability, which are crucial for the performance of organic semiconductors. These findings open up new possibilities for the use of 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde in the development of next-generation electronic materials.

The synthesis of 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the coupling of 5-formylthiophene with 4-propylpyrazole using transition metal catalysts such as palladium or copper. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The physical properties of 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde, such as its melting point, solubility, and stability, have been extensively studied to better understand its behavior under different conditions. For example, it has been found to be stable under ambient conditions but may undergo degradation when exposed to strong acids or bases. This information is crucial for optimizing storage and handling protocols to ensure the compound's integrity during research and industrial applications.

In conclusion, 5-(4-propyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2003029-54-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure endows it with a range of properties that make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.